Cas no 1782310-16-0 (2-Bromo-6-fluoro-3-methoxybenzoic acid)

• Product Name: 2-Bromo-6-fluoro-3-methoxybenzoic acid
• CAS No: 1782310-16-0
• MF: C₈H₆BrFO₃
• MW: 249.033845424652
• CID: 5074678
• Update Time: 2025-05-20

2-Bromo-6-fluoro-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-fluoro-3-methoxybenzoic acid
• 2-Bromo-3-methoxy-6-methylbenzoic acid
• AT29944

• Inchi： 1S/C8H6BrFO3/c1-13-5-3-2-4(10)6(7(5)9)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： SSMGTGKYPYIDGX-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1C(=O)O)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 2-Bromo-6-fluoro-3-methoxybenzoic acid

Comprehensive Guide to 2-Bromo-6-fluoro-3-methoxybenzoic acid (CAS No. 1782310-16-0): Properties, Applications, and Market Insights

2-Bromo-6-fluoro-3-methoxybenzoic acid (CAS No. 1782310-16-0) is a specialized aromatic carboxylic acid derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo-fluoro-methoxy substitution pattern, serves as a versatile building block in organic synthesis. With the growing demand for fluorinated compounds in drug discovery, this chemical has become increasingly relevant in modern medicinal chemistry.

The molecular structure of 2-Bromo-6-fluoro-3-methoxybenzoic acid features three distinct functional groups: a carboxylic acid at position 1, a bromine atom at position 2, and both fluorine and methoxy groups at positions 6 and 3 respectively. This specific arrangement contributes to its electronic properties and reactivity profile, making it particularly valuable for cross-coupling reactions and nucleophilic substitutions. Researchers often search for information about its synthetic applications and handling precautions, reflecting the compound's importance in laboratory settings.

In pharmaceutical applications, 2-Bromo-6-fluoro-3-methoxybenzoic acid serves as a key intermediate for developing bioactive molecules. The presence of both fluorine and bromine atoms enhances the potential for creating compounds with improved metabolic stability and target binding affinity. Current trends in drug discovery emphasize the importance of such fluorinated building blocks, as evidenced by frequent searches for "fluorine in medicinal chemistry" and "halogenated drug intermediates". The compound's methoxy group further adds to its versatility, allowing for additional structural modifications in synthetic pathways.

The agrochemical industry also benefits from derivatives of 2-Bromo-6-fluoro-3-methoxybenzoic acid, particularly in developing crop protection agents. The halogen-substituted aromatic ring provides a stable framework for constructing molecules with specific pest control properties. With increasing global focus on sustainable agriculture, researchers are actively investigating how such halogenated compounds can contribute to more effective and environmentally friendly solutions.

From a synthetic chemistry perspective, 2-Bromo-6-fluoro-3-methoxybenzoic acid (CAS No. 1782310-16-0) offers multiple reactive sites for various transformations. The carboxylic acid group can undergo typical reactions such as esterification or amide formation, while the bromine atom serves as an excellent leaving group for metal-catalyzed couplings. These characteristics make it a valuable reagent for constructing complex molecular architectures, addressing common search queries like "building blocks for drug synthesis" and "functionalized benzoic acid derivatives".

The commercial availability of 2-Bromo-6-fluoro-3-methoxybenzoic acid has expanded in recent years to meet growing research demands. Suppliers typically provide the compound with high chemical purity, often exceeding 97%, which is crucial for pharmaceutical applications. Market analysis reveals increasing interest in such multifunctional intermediates, particularly from regions with strong pharmaceutical R&D sectors. Researchers frequently search for information about "sourcing specialty chemicals" and "custom synthesis services", indicating the compound's commercial significance.

Handling and storage of 2-Bromo-6-fluoro-3-methoxybenzoic acid require standard laboratory precautions. The compound should be stored in airtight containers away from moisture and light to maintain stability. While not classified as highly hazardous, proper personal protective equipment should be used when handling, reflecting general laboratory safety protocols. These practical considerations often appear in search queries related to "chemical handling best practices" and "laboratory safety guidelines".

Future research directions for 2-Bromo-6-fluoro-3-methoxybenzoic acid derivatives may explore their potential in material science applications and catalysis. The unique electronic properties imparted by its substitution pattern could prove valuable in developing new functional materials or ligand systems. As the scientific community continues to investigate halogen-containing compounds, this particular benzoic acid derivative remains a compound of significant interest across multiple disciplines.

In conclusion, 2-Bromo-6-fluoro-3-methoxybenzoic acid (CAS No. 1782310-16-0) represents an important chemical intermediate with diverse applications in pharmaceutical and agrochemical research. Its combination of halogen substituents and methoxy group offers unique synthetic opportunities, while its commercial availability supports ongoing research efforts. As interest in fluorinated compounds and halogenated building blocks continues to grow, this compound will likely maintain its relevance in scientific and industrial applications.